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Compound of Interest

Compound Name: YU142670

Cat. No.: B1683525 Get Quote

Technical Support Center: YU142670
Welcome to the technical support center for YU142670. This resource provides troubleshooting

guides and frequently asked questions to assist researchers, scientists, and drug development

professionals in overcoming common challenges during their experiments with this selective

OCRL1/INPP5F and OCRL2/INPP5B inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is YU142670 and what is its mechanism of action?

YU142670 is a selective inhibitor of the inositol polyphosphate 5-phosphatases

OCRL1/INPP5F and OCRL2/INPP5B.[1][2] These enzymes are crucial regulators of cellular

signaling and membrane trafficking through their hydrolysis of phosphatidylinositol 4,5-

bisphosphate (PI(4,5)P2).[1] By inhibiting these phosphatases, YU142670 leads to an

accumulation of PI(4,5)P2, which can affect various cellular processes, including

autophagosome-lysosome fusion and actin nucleation.[1]

Q2: What are the basic chemical properties of YU142670?

The key chemical properties of YU142670 are summarized in the table below.
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Property Value

Chemical Formula C8H5N5S

Molecular Weight 203.22 g/mol [2][3]

CAS Number 133847-06-0[1][3]

Appearance White to light brown solid powder[2][3]

Purity ≥98% (HPLC)[1][3]

Q3: What is the known solubility of YU142670?

The primary documented solubility for YU142670 is in Dimethyl Sulfoxide (DMSO).

Solvent Concentration Comments

DMSO 2 mg/mL[1][3]
Warming may be required for

complete dissolution.[1][3]

Note: Data on the solubility of YU142670 in aqueous buffers such as PBS or in other organic

solvents like ethanol is not readily available in the provided search results. It is highly

recommended to perform small-scale solubility tests in your specific experimental buffer before

preparing a large stock solution.

Troubleshooting Guide: Insolubility and
Precipitation
Researchers may encounter issues with the solubility of YU142670, especially when diluting

DMSO stock solutions into aqueous experimental media. The following guide provides a

structured approach to troubleshoot these problems.

Problem 1: YU142670 precipitates when added to my
aqueous buffer or cell culture medium.
This is a common issue with compounds that are poorly soluble in water. The high

concentration of the compound in the DMSO stock can cause it to crash out when introduced
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to an aqueous environment.

Solutions:

Optimize the Final DMSO Concentration: Ensure the final concentration of DMSO in your

experiment is as low as possible while maintaining the solubility of YU142670. Most cell lines

can tolerate DMSO concentrations up to 0.5%, but it is crucial to determine the specific

tolerance of your cell line.

Stepwise Dilution: Instead of adding the concentrated DMSO stock directly to your final

volume of aqueous buffer, try a stepwise dilution. First, dilute the DMSO stock into a smaller

volume of your buffer, vortexing or mixing gently, and then add this intermediate dilution to

the final volume.

Increase the Volume of DMSO Stock: If your experimental design allows, using a larger

volume of a more dilute DMSO stock can help prevent precipitation by reducing the localized

concentration shock upon addition to the aqueous medium.

Warming the Solution: As the supplier information suggests that warming aids dissolution in

DMSO, gently warming the final aqueous solution (e.g., to 37°C) might help to keep the

compound in solution.[1][3] However, be mindful of the temperature sensitivity of your

experimental system and the stability of YU142670 at elevated temperatures.

Use of Pluronic F-68: For in vitro studies, the addition of a small amount of a non-ionic

surfactant like Pluronic F-68 (typically at a final concentration of 0.01-0.1%) to the cell culture

medium can help to maintain the solubility of hydrophobic compounds.

Problem 2: My prepared YU142670 solution is not clear,
or I see visible particles.
This indicates that the compound has not fully dissolved or has precipitated out of solution.

Solutions:

Ensure Complete Initial Dissolution: When preparing your DMSO stock, ensure the

compound is fully dissolved. This may require vortexing and gentle warming as

recommended.[1][3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1683525?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9351708/
https://www.genecards.org/cgi-bin/carddisp.pl?gene=INPP5B
https://www.benchchem.com/product/b1683525?utm_src=pdf-body
https://www.benchchem.com/product/b1683525?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9351708/
https://www.genecards.org/cgi-bin/carddisp.pl?gene=INPP5B
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sonication: If warming and vortexing are insufficient, brief sonication of the DMSO stock

solution in a water bath can help to break up small particles and facilitate dissolution.

Fresh Stock Preparation: YU142670 solutions may not be stable over long periods. It is

recommended to prepare fresh stock solutions regularly and store them appropriately (e.g.,

at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles).

Filtration: If you suspect particulate matter that is not the compound itself, you can filter your

final diluted solution through a 0.22 µm syringe filter. However, be aware that this may also

remove some of the precipitated compound, leading to a lower effective concentration.

Experimental Protocols
Preparation of a 10 mM YU142670 Stock Solution in
DMSO

Calculate the required mass: For 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 203.22 g/mol * (1000 mg / 1 g) = 2.0322

mg

Weigh the compound: Carefully weigh out approximately 2.03 mg of YU142670 powder.

Dissolution: Add the weighed YU142670 to a sterile microcentrifuge tube. Add 1 mL of high-

purity, sterile DMSO.

Mixing: Vortex the solution thoroughly. If the compound does not fully dissolve, warm the

tube gently in a 37°C water bath for 5-10 minutes, vortexing intermittently.

Storage: Once fully dissolved, aliquot the stock solution into smaller volumes in sterile, light-

protected tubes and store at -20°C or -80°C for long-term storage. Avoid repeated freeze-

thaw cycles.

Visualizations
Signaling Pathway of OCRL1/INPP5B and the Effect of
YU142670
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Caption: YU142670 inhibits OCRL1/INPP5B, leading to PI(4,5)P2 accumulation.

Troubleshooting Workflow for YU142670 Insolubility
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Caption: A logical workflow for troubleshooting YU142670 insolubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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